![molecular formula C15H10BrClF3NO2 B6264315 N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide CAS No. 793727-56-7](/img/no-structure.png)
N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide
Overview
Description
N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide, or BTFPCA, is a synthetic compound that has recently been studied for its potential applications in scientific research. BTFPCA is a potent inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of nucleotides and other essential molecules. As such, BTFPCA has the potential to be used as a tool to study the role of DHFR in many biological processes, as well as to develop new drugs or treatments targeting DHFR.
Mechanism of Action
BTFPCA is a potent inhibitor of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide, which is involved in the synthesis of nucleotides and other essential molecules. It binds to the active site of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide, blocking the enzyme from catalyzing the reaction that synthesizes nucleotides. As a result, BTFPCA inhibits the synthesis of nucleotides, leading to a decrease in the amount of nucleotides available for DNA and RNA synthesis.
Biochemical and Physiological Effects
The inhibition of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide by BTFPCA has been shown to have a variety of biochemical and physiological effects. In cell culture studies, BTFPCA has been shown to inhibit cell proliferation and induce apoptosis. In animal studies, BTFPCA has been shown to reduce tumor growth, as well as reduce inflammation and oxidative stress. In addition, BTFPCA has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6.
Advantages and Limitations for Lab Experiments
BTFPCA has several advantages for use in laboratory experiments. It is a potent inhibitor of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide, making it ideal for studying the role of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide in many biological processes. In addition, BTFPCA is relatively easy to synthesize and is available commercially, making it a convenient and cost-effective tool for research. However, BTFPCA also has some limitations. It is not very specific for N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide, meaning that it can also inhibit other enzymes, which can lead to unintended effects. In addition, BTFPCA is not suitable for long-term use due to its potential toxicity.
Future Directions
There are several potential future directions for the study of BTFPCA. First, further research is needed to better understand the mechanism of action of BTFPCA and its effects on N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide and other enzymes. Second, further studies are needed to better understand the biochemical and physiological effects of BTFPCA. Third, further research is needed to develop new drugs or treatments targeting N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide using BTFPCA. Fourth, further studies are needed to better understand the potential toxicity of BTFPCA and to develop safer and more specific inhibitors of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide. Finally, further research is needed to explore the potential applications of BTFPCA in other areas, such as cancer therapeutics and drug development.
Synthesis Methods
BTFPCA can be synthesized from commercially available starting materials in a four-step synthesis. The first step involves the reaction of 2-bromo-5-trifluoromethylphenol with 2-chloroacetyl chloride to form the intermediate 2-chloro-5-(trifluoromethyl)phenyl-2-chloroacetamide. This intermediate is then reacted with bromine to form the desired product, BTFPCA. The overall yield of this synthesis is typically around 70%.
Scientific Research Applications
BTFPCA has been studied for its potential applications in scientific research. It is a potent inhibitor of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide, which is involved in the synthesis of nucleotides and other essential molecules. As such, BTFPCA can be used to study the role of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide in many biological processes, as well as to develop new drugs or treatments targeting N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide. In addition, BTFPCA can be used to study the effects of N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide inhibition on other cellular processes, such as cell growth and differentiation.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide involves the reaction of 2-chloroacetamide with 2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl magnesium bromide followed by the addition of acetyl chloride.", "Starting Materials": [ "2-chloroacetamide", "2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl magnesium bromide", "acetyl chloride" ], "Reaction": [ "Step 1: Preparation of 2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl magnesium bromide by reacting 4-bromoanisole, 2,3,4,5,6-pentafluorotoluene, and magnesium in anhydrous THF.", "Step 2: Addition of 2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl magnesium bromide to a solution of 2-chloroacetamide in THF at room temperature.", "Step 3: Addition of acetyl chloride to the reaction mixture and stirring for several hours at room temperature.", "Step 4: Workup of the reaction mixture by adding water and extracting with ethyl acetate.", "Step 5: Purification of the crude product by column chromatography to obtain N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide." ] } | |
CAS RN |
793727-56-7 |
Product Name |
N-[2-(4-bromophenoxy)-5-(trifluoromethyl)phenyl]-2-chloroacetamide |
Molecular Formula |
C15H10BrClF3NO2 |
Molecular Weight |
408.6 |
Purity |
95 |
Origin of Product |
United States |
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